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Compound of Interest

Compound Name: Avobenzone-13C-d3

Cat. No.: B10821986

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of the isotopically labeled
compound Avobenzone-13C-d3. This information is critical for a variety of research
applications, including its use as an internal standard in pharmacokinetic studies and mass
spectrometry-based quantitative analyses.

Molecular Composition and Weight

Avobenzone-13C-d3 is a stable, isotopically labeled form of Avobenzone, a common UVA filter
in sunscreens. The labeling involves the substitution of one carbon atom with its heavier
isotope, carbon-13 (3C), and three hydrogen atoms with deuterium (D), the heavy isotope of
hydrogen. This isotopic enrichment is crucial for its application as an internal standard, allowing
for its differentiation from the unlabeled endogenous or administered compound.

The molecular formula for Avobenzone-13C-d3 is C19[13C]H10D30s.[1][2][3][4] Its molecular
weight is 314.4 g/mol .[1]

Quantitative Data Summary

The table below summarizes the key quantitative data for Avobenzone-13C-d3.
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Parameter Value

1-[4-(1,1-dimethylethyl)phenyl]-3-[4-(methoxy-
13C-ds)phenyl]-1,3-propanedione

Chemical Name

Molecular Formula C19[**C]H19D303
Molecular Weight 314.4 g/mol
Purity (deuterated forms) >99%

Experimental Protocols

The determination of the molecular weight of Avobenzone-13C-d3 is typically achieved
through mass spectrometry. A detailed experimental protocol for this determination is outlined
below.

Objective: To confirm the molecular weight of Avobenzone-13C-d3 using high-resolution mass
spectrometry (HRMS).

Materials:

Avobenzone-13C-d3 standard

High-performance liquid chromatography (HPLC) grade acetonitrile

HPLC grade water

Formic acid (for mass spectrometry)

High-resolution mass spectrometer (e.g., Orbitrap or TOF)
Procedure:

o Sample Preparation: A stock solution of Avobenzone-13C-d3 is prepared by dissolving a
precisely weighed amount of the compound in acetonitrile to a final concentration of 1
mg/mL. A working solution of 1 pg/mL is then prepared by diluting the stock solution with a
50:50 mixture of acetonitrile and water containing 0.1% formic acid.
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e Mass Spectrometry Analysis: The working solution is infused directly into the mass
spectrometer or injected via an HPLC system. The mass spectrometer is operated in positive
ion mode, and the full scan mass spectrum is acquired over a mass-to-charge (m/z) range
that includes the expected molecular ion.

o Data Analysis: The acquired mass spectrum is analyzed to identify the peak corresponding
to the protonated molecule, [M+H]*. The accurate mass of this ion is measured, and the
molecular weight is calculated by subtracting the mass of a proton. The isotopic pattern is
also examined to confirm the presence of the 13C and deuterium labels.

Diagrams

The following diagrams illustrate the logical workflow for determining the molecular weight of
Avobenzone-13C-d3.
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Diagram 1: Workflow for Molecular Weight Determination of Avobenzone-13C-d3
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Caption: Workflow for Molecular Weight Determination.
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Diagram 2: Logical Relationship of Avobenzone-13C-d3 Components
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Caption: Constituent Elements and Isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821986#what-is-the-molecular-weight-of-
avobenzone-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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